Inhibitors inhibitors | Vulcanchem An inhibitor is any agent that interferes with the activity of an enzyme. Inhibitors may affect the binding of enzyme to substrate, or catalysis (via modification of the enzyme's active site), or both. Researchers use enzyme inhibitors to define metabolic pathways and to understand enzyme reaction mechanisms. Many drugs are designed as inhibitors of target enzymes. Inhibition is also a natural phenomenon. Cells regulate metabolic pathways by specific inhibition of key enzymes.

VCID Product Name CAS No. MF
VC0007252 MRZ 2-514 C11H6BrN3O3
VC0007040 Mao-IN-1 C17H19ClO4
VC0005576 IWP-2-V2 C23H20N4O2S3
VC0004835 MS 245 oxalate C21H24N2O7S
VC0007341 MT-DADMe-ImmA C13H19N5OS
VC0001466 Talipexole 101626-70-4 C10H15N3S
VC0002547 Methicillin sodium salt, >=85% (HPLC) 132-92-3 C17H20N2NaO6S
VC0003058 Ximelegatran 146986-50-7 C14H21N3O
VC0003160 Nalfurafine hydrochloride 152658-17-8 C28H33ClN2O5
VC0003632 Salbutamol 18559-94-9 C13H21NO3
VC0003914 Rivanicline oxalate 220662-95-3 C12H16N2O4
VC0007043 Phenol, 4,4'-(1,1-dioxido-3H-2,1-benzoxathiol-3-ylidene)bis-, disodium salt 34487-61-1 C19H14NaO5S
VC0005257 5'-Deoxythymidine 3458-14-8 C10H14N2O4
VC0006984 Timepidium Bromide 35035-05-3 C17H22BrNOS2
VC0005393 MEG hemisulfate 3979-00-8 C6H20N6O4S3
VC0004895 ACHP 406208-42-2 C21H24N4O2
VC0005307 NS3694 426834-38-0 C15H10ClF3N2O3
VC0005098 (4-bromophenyl) 1,4-diazabicyclo[3.2.2]nonane-4-carboxylate;hydrochloride 446031-79-4 C14H18BrClN2O2
VC0007151 Glafenine hydrochloride 65513-72-6 C19H18Cl2N2O4
VC0005822 Obatoclax 803712-67-6 C20H19N3O
VC0005129 4-Ethynyl-n-ethyl-1,8-naphthalimide 912921-26-7 C16H11NO2
VC0004743 Anandamide-d4 946524-40-9 C22H37NO2
VC0004820 3-pyr-Cytisine 948027-43-8 C16H17N3O
VC0006025 (1R,2S,3S,4S,4aR)-1,2,3,4,7-pentahydroxy-2,3,4,4a,5,11b-hexahydro-1H-[1,3]dioxolo[4,5-j]phenanthridin-6-one 96281-31-1 C14H15NO8
VC0007230 Siltenzepine 98374-54-0 C19H20ClN3O4